Cas no 2228637-34-9 (tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenyl]carbamate)

• Product Name: tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenyl]carbamate
• CAS No: 2228637-34-9
• MF: C₁₄H₁₉F₂NO₄
• MW: 303.301771402359
• CID: 6085121
• PubChem ID: 165714551
• Update Time: 2025-10-23

tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2228637-34-9
• EN300-1903223
• tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenyl]carbamate

• Inchi： 1S/C14H19F2NO4/c1-13(2,3)21-12(19)17-10-6-5-9(7-11(10)20-4)14(15,16)8-18/h5-7,18H,8H2,1-4H3,(H,17,19)
• InChI Key： SVOBGTMUEUBUDR-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 303.12821441g/mol
• Monoisotopic Mass: 303.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenyl]carbamate

tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenyl]carbamate: A Comprehensive Overview

tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenyl]carbamate (CAS No. 2228637-34-9) is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with methoxy and difluoro hydroxyethyl substituents. These features make it a versatile compound with diverse chemical properties.

The tert-butyl group is a bulky alkyl group that contributes to the compound's stability and lipophilicity. This group plays a significant role in influencing the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems. The carbamate functional group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. This feature is particularly valuable in medicinal chemistry, where such interactions are often critical for therapeutic activity.

The substituted phenyl ring in this compound adds another layer of complexity. The presence of a methoxy group at the 2-position introduces electron-donating effects, which can modulate the electronic properties of the aromatic ring. Additionally, the 1,1-difluoro-2-hydroxyethyl substituent at the 4-position introduces both fluorine atoms and a hydroxyl group into the structure. Fluorine atoms are known for their ability to enhance lipophilicity and improve drug-like properties, while the hydroxyl group can participate in hydrogen bonding, further enhancing the compound's versatility.

Recent studies have explored the potential of this compound in various applications. For instance, researchers have investigated its role as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles. The compound's ability to undergo various chemical transformations makes it an ideal building block for constructing more complex molecules. Moreover, its unique combination of functional groups has led to its consideration as a potential candidate for drug development, particularly in the areas of oncology and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a suitable phenol derivative with an appropriate carbamate precursor under controlled conditions. The introduction of substituents on the phenyl ring can be achieved through directed metallation or substitution reactions, depending on the desired regiochemistry. The presence of fluorine atoms in the molecule can also be introduced through nucleophilic substitution or electrophilic fluorination techniques.

The compound's stability under various conditions has been extensively studied to ensure its suitability for practical applications. For example, studies have shown that it exhibits good thermal stability up to 150°C and is resistant to hydrolysis under mild conditions. These properties make it suitable for use in industrial processes where prolonged exposure to heat or moisture is anticipated.

From an environmental perspective, this compound has been evaluated for its biodegradability and potential impact on ecosystems. Initial studies suggest that it undergoes slow degradation under aerobic conditions but does not pose significant risks to aquatic life at environmentally relevant concentrations. However, further research is needed to fully understand its long-term environmental fate and impact.

In conclusion, tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenyl]carbamate (CAS No. 2228637-34-9) is a multifaceted organic compound with promising applications across various industries. Its unique structure endows it with versatile chemical properties that make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in modern chemistry.